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Cat. No.: B8703730

Get Quote

An In-Depth Technical Guide to the Safety Data Sheet for Brominated Furan Esters

Foreword: A Proactive Approach to Chemical Safety
In the landscape of drug discovery and chemical synthesis, the novel molecules we create are

often accompanied by a frontier of unknown safety parameters. Brominated furan esters, a

class of compounds with significant potential as synthetic intermediates, represent such a

frontier. A standard Safety Data Sheet (SDS) for a specific, novel brominated furan ester may

not exist. Therefore, this guide has been developed not as a static, one-size-fits-all document,

but as a comprehensive framework for risk assessment. As a Senior Application Scientist, my

objective is to empower researchers to anticipate hazards by understanding the constituent

moieties of these molecules—the furan ring, the ester group, and the bromine substituent. This

document synthesizes established data on analogous structures to construct a robust and

scientifically-grounded safety protocol, adhering to the principles of the Globally Harmonized

System (GHS).
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Product Class: Brominated Furan Esters

Chemical Nature: This guide pertains to a class of organic compounds characterized by a

furan ring substituted with one or more bromine atoms and at least one ester functional

group (-COOR).

General Structure:

Caption: General structure of a substituted brominated furan ester.

Identified Uses: Primarily for research and development in organic synthesis, pharmaceutical

development, and specialty chemicals. Not intended for direct consumer use.

Section 2: Hazard(s) Identification
The hazard profile is extrapolated from the known risks of furan and halogenated organic

compounds. The intrinsic toxicity of the furan moiety is significant and often dictates the primary

hazards.

GHS Classification (Anticipated)
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Hazard Class Category Rationale

Flammable Liquids Category 1 or 2

Based on the high flammability

of the parent furan structure.[1]

[2]

Acute Toxicity, Oral Category 4
Harmful if swallowed, a known

property of furan.[1][3]

Acute Toxicity, Inhalation Category 4
Harmful if inhaled; furan is

volatile and toxic.[1][3]

Skin Irritation Category 2

Causes skin irritation, a

common property of

halogenated organics and

furan.[1][3]

Germ Cell Mutagenicity Category 2

Suspected of causing genetic

defects, a serious long-term

risk associated with furan.[3]

Carcinogenicity Category 1B

May cause cancer; furan is

classified as a potential human

carcinogen.[1][3]

STOT (Repeated Exposure) Category 2

May cause damage to organs

through prolonged or repeated

exposure.[3]

Hazardous to the Aquatic

Environment (Chronic)
Category 3

Harmful to aquatic life with

long-lasting effects due to the

persistence of organobromine

compounds.[1]

GHS Label Elements

Pictograms:

Health Hazard

Flame
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Exclamation Mark

Signal Word:Danger

Hazard Statements:

H224: Extremely flammable liquid and vapour.[1]

H302 + H332: Harmful if swallowed or if inhaled.[4]

H315: Causes skin irritation.[1][4]

H341: Suspected of causing genetic defects.[1][4]

H350: May cause cancer.[1][4]

H373: May cause damage to organs through prolonged or repeated exposure.[1][4]

H412: Harmful to aquatic life with long lasting effects.[1][4]

Precautionary Statements (Selected):

Prevention:

P203: Obtain, read and follow all safety instructions before use.[1]

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition

sources. No smoking.[1]

P260: Do not breathe dust/fume/gas/mist/vapours/spray.[1]

P273: Avoid release to the environment.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

Response:

P301+P317: IF SWALLOWED: Get medical help.[1]
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P302+P352: IF ON SKIN: Wash with plenty of water.[1]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.

P308+P313: IF exposed or concerned: Get medical advice/attention.

Section 3: Composition / Information on Ingredients
Substance: Brominated Furan Esters

CAS Number: Not applicable (class of compounds).

Purity: Typically >95% for research applications.

Impurities: May include starting materials, residual solvents from synthesis, or related

isomers. The synthesis of furans can involve various catalysts and reagents which may be

present in trace amounts.[5]

Section 4: First-Aid Measures
The immediacy of the response is critical, particularly for inhalation and eye contact. The

causality for these measures is the rapid absorption and corrosive potential of related

compounds.

Inhalation:

Immediately move the victim to fresh air.[6]

If breathing is difficult or has stopped, provide artificial respiration.[7]

Seek immediate medical attention.[7] Symptoms like pulmonary edema can be delayed.[7]

Skin Contact:

Immediately remove all contaminated clothing.[8]

Flush skin with copious amounts of soap and water for at least 15 minutes.[8]
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Seek medical attention, especially if irritation persists or burns are present.[7]

Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open.

[9]

Remove contact lenses if present and easy to do.[10]

Consult an ophthalmologist immediately.[9][11]

Ingestion:

Do NOT induce vomiting.

Rinse mouth thoroughly with water.[11]

Seek immediate medical attention.[9]

Section 5: Fire-Fighting Measures
The primary concerns are the flammability of the compound and the highly toxic and corrosive

nature of its combustion byproducts.

Suitable Extinguishing Media: Dry powder, carbon dioxide (CO2), or foam. Water spray can

be used to cool containers but may be ineffective on the fire itself.[9]

Unsuitable Extinguishing Media: Do not use a heavy stream of water, as it may spread the

flammable liquid.

Specific Hazards Arising from the Chemical:

Vapors are heavier than air and may travel to a source of ignition and flash back.

Hazardous Combustion Products: Combustion will produce carbon monoxide (CO),

carbon dioxide (CO2), and critically, hydrogen bromide (HBr).[12] Incomplete combustion,

especially in the presence of other materials, could theoretically lead to the formation of

polybrominated dibenzofurans (PBDFs).[13]
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Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full chemical-protective clothing to prevent contact with skin and eyes and inhalation of

toxic fumes.[9]

Section 6: Accidental Release Measures
The protocol emphasizes containment, isolation, and preventing entry into the environment.
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Spill Occurs

1. Isolate Area &
Remove Ignition Sources

2. Don Correct PPE
(SCBA, Chem-Resistant Suit)

3. Contain Spill
(Sand, Vermiculite)

4. Absorb Material

5. Collect into Sealed
Hazardous Waste Container

6. Decontaminate Area

7. Dispose via
Licensed Contractor
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Caption: Workflow for handling a chemical spill.

Personal Precautions: Evacuate non-essential personnel. Eliminate all ignition sources.[1]

Ensure adequate ventilation. Wear appropriate PPE as described in Section 8.
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Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

[1]

Methods for Cleaning Up:

For small spills, absorb with a non-combustible absorbent material (e.g., sand, vermiculite,

or diatomaceous earth).

Collect the absorbed material using non-sparking tools and place it into a designated,

labeled, and sealed container for hazardous waste disposal.[2]

Ventilate the area and wash the spill site after material pickup is complete.

Section 7: Handling and Storage
The guiding principle is minimizing exposure through a combination of engineering controls,

work practices, and appropriate storage.

Precautions for Safe Handling:

Engineering Controls: All manipulations must be performed in a certified chemical fume

hood to control vapor exposure.

Work Practices: Use non-sparking tools and explosion-proof equipment.[1][2] Avoid

contact with skin, eyes, and clothing.[9] Do not breathe vapors.[9] Ground and bond

containers when transferring material to prevent static discharge.[1]

Conditions for Safe Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[10]

Keep away from heat, sparks, open flames, and direct sunlight.[14]

Incompatibilities: Segregate from strong oxidizing agents, strong acids, and strong bases.

Segregation: It is critical to store halogenated compounds separately from non-

halogenated solvents to prevent cross-contamination of waste streams and potentially

violent reactions.[15][16]
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Section 8: Exposure Controls / Personal Protection
Protection is achieved through a hierarchy of controls, with PPE as the final barrier.

Most Effective

Identified Hazards
(Inhalation, Skin Contact,

Carcinogenicity)

Hierarchy of Controls

Elimination
(Not Feasible)

Substitution
(Use Safer Alternative)

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical hazards.
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Exposure Limits: No specific OELs have been established for this class of compounds. As a

conservative measure, adhere to the OEL for Furan (CAS 110-00-9) where applicable.

Engineering Controls: A chemical fume hood is mandatory for all operations involving these

materials.

Personal Protective Equipment (PPE):

Protection Specification Rationale

Eye/Face

ANSI Z87.1 compliant

chemical splash goggles and a

full-face shield.[17][18]

Protects against splashes and

vapors. A face shield provides

a secondary barrier.

Skin

Flame-retardant lab coat.

Chemical-resistant apron for

larger quantities.

Provides a barrier against

incidental contact.

Hand

Nitrile or Neoprene gloves.

Double-gloving is

recommended.[18]

Provides a barrier to skin

absorption and irritation.

Check manufacturer's

compatibility data for

breakthrough times.

Respiratory

Not required if work is

conducted in a functional fume

hood. For emergencies or spill

cleanup, a full-face respirator

with an organic vapor cartridge

or an SCBA is necessary.

Protects against inhalation of

harmful and carcinogenic

vapors.

Section 9: Physical and Chemical Properties
Exact properties will vary based on the specific molecular weight and substitution pattern.
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Property Anticipated Value / Observation

Appearance
Colorless to pale yellow liquid or low-melting

solid

Odor Characteristic ethereal or pungent odor

Boiling Point
Expected to be elevated compared to parent

furan due to increased molecular weight

Flash Point Expected to be low; highly flammable

Solubility

Generally low solubility in water; soluble in

organic solvents (e.g., ether, chloroform,

acetone)

Vapor Density > 1 (Heavier than air)

Section 10: Stability and Reactivity
Reactivity: The furan ring can participate in various organic reactions, including Diels-Alder

reactions.[19]

Chemical Stability: Stable under recommended storage conditions. Some furan compounds

may form explosive peroxides upon prolonged exposure to air and light.

Conditions to Avoid: Heat, flames, sparks, ignition sources, direct sunlight, and exposure to

air.[20]

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases.

Hazardous Decomposition Products: Under fire conditions, will decompose to form carbon

oxides and hydrogen bromide.[12]

Section 11: Toxicological Information
The toxicological profile is a composite of the known effects of its components.

Routes of Exposure: Inhalation, skin absorption, eye contact, ingestion.
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Acute Toxicity: Harmful if inhaled or swallowed. Bromine exposure can cause severe irritation

to the respiratory tract and mucous membranes.[8][21]

Skin Corrosion/Irritation: Causes skin irritation. Bromine compounds can cause severe

burns.[7][8]

Serious Eye Damage/Irritation: Causes serious eye irritation.

Chronic Toxicity:

Carcinogenicity: The furan moiety is classified as potentially carcinogenic to humans

(Category 1B).[3]

Mutagenicity: Suspected of causing genetic defects (Category 2).[3]

Systemic Effects: Prolonged exposure may cause damage to the liver and other organs.[3]

Some brominated compounds are known to act as endocrine disruptors and may have

neurodevelopmental effects.[22]

Sections 12-16: Ecological, Disposal, Transport, and
Regulatory Information

Section 12: Ecological Information: Brominated organic compounds can be persistent in the

environment and may bioaccumulate.[12] They are expected to be harmful to aquatic life

with long-lasting effects.[1]

Section 13: Disposal Considerations: Must be disposed of as hazardous waste. Do not

incinerate unless in a licensed facility equipped with scrubbers for acidic gases like HBr.[21]

Follow all federal, state, and local regulations.

Section 14: Transport Information: Should be transported as a flammable liquid, toxic, n.o.s.,

with appropriate UN numbers and packing groups.

Section 15: Regulatory Information: Subject to regulations such as the OSHA Hazard

Communication Standard (29 CFR 1910.1200).[23][24]

Section 16: Other Information:
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Date of Preparation: February 8, 2026

Disclaimer: This document is a guide based on available data for analogous compounds

and is not a substitute for a substance-specific risk assessment.
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[https://www.benchchem.com/product/b8703730/docs#safety-data-sheet-sds-for-brominated-
furan-esters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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